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Compound of Interest

Compound Name: Pentadecanenitrile

Cat. No.: B103695

Application Notes and Protocols for
Pentadecanenitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe storage, handling, and use of
Pentadecanenitrile in a laboratory setting. The information is intended to support research and
development activities, including organic synthesis and early-stage drug discovery.

Chemical and Physical Properties

Pentadecanenitrile is a long-chain aliphatic nitrile. Its physical and chemical properties are
summarized in the table below. This data is essential for designing experimental setups and for
understanding its behavior under various conditions.
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Property Value Reference
Molecular Formula CisH29oN [1112][3]
Molecular Weight 223.40 g/mol [1][3]
CAS Number 18300-91-9 [1]I3]
White or colorless to light
Appearance yellow powder, lump, or clear [3114]
liquid
Melting Point 20-23 °C [3]
Boiling Point 322 °C [3]
Density 0.825 g/mL at 25 °C [3]
Flash Point 22 °C [3]
Insoluble in water; Soluble in
Solubility organic solvents like ethanol [4]
and ether.
Refractive Index n20/D 1.442 [3]

Safety and Hazard Information

Pentadecanenitrile is classified as harmful and requires careful handling to minimize
exposure. The Globally Harmonized System (GHS) classification and associated precautionary
statements are outlined below.

GHS Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[2]

Signal Word: Warning[1]

Precautionary Statements

A comprehensive list of precautionary statements for the safe handling of Pentadecanenitrile
is provided in the table below.
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[1][5]
P264 Wash skin thoroughly after handling.[1]

Do not eat, drink or smoke when using this
P270

product.[1][5]
pP271 Use only outdoors or in a well-ventilated area.[1]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][5]
P301+P317 IF SWALLOWED: Get medical help.[6]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[1][2]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[1][5]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]
P317 Get medical help.[6]
P31 Specific treatment (see supplemental first aid

instruction on this label).[1]
P330 Rinse mouth.[1]

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.[2]

If eye irritation persists: Get medical
P337+P313 _ _

advice/attention.[2]

Take off contaminated clothing and wash it
P362+P364

before reuse.[1]
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PEOL Dispose of contents/container to an approved
waste disposal plant.[1]

Storage and Handling Procedures

Proper storage and handling are crucial to maintain the integrity of Pentadecanenitrile and
ensure the safety of laboratory personnel.

Storage

o General Storage: Keep container tightly closed and upright in a dry and well-ventilated place.

[2]

o Temperature: Store at room temperature, sealed in a dry environment.[7] Avoid overheating.
[2] For long-term storage, a cool and dark place is recommended.

e Incompatible Materials: Keep away from strong oxidizing agents.[8]

 Inert Atmosphere: For sensitive reactions, consider storing under an inert atmosphere such
as nitrogen.

Handling

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[2] Use a
local exhaust system to prevent direct exposure to vapors.[2]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

o Hand Protection: Wear compatible chemical-resistant gloves. Inspect gloves before use
and use proper glove removal technique.

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.
[8] A lab coat is mandatory.
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» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.
Storage Procedures Handling Procedures
(Store in a cool, dry, well-ventilated areaj [Work in a chemical fume hoocD
Geep container tightly sealed) [Wear appropriate PPE (gloves, goggles, lab coatD

: :

[Avoid heat and ignition sourcesj [Avoid inhalation of vaporsj

l :

(Store away from oxidizing agents) Prevent contact with skin and eyes

'

Wash hands thoroughly after use

Click to download full resolution via product page

Fig. 1: Safe Storage and Handling Workflow

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

o Cleanup: For small spills, wipe dry, place the rag in a sealed bag for waste disposal.[2] For
larger spills, absorb with an inert material (e.g., sand, silica gel) and collect for disposal.[8]

o Decontamination: Ventilate the area and wash the spill site after material pickup is complete.

[2]
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Fig. 2: Spill Response Protocol
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First Aid Measures

o General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[2]
« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[2]

» In Case of Skin Contact: Wash off with soap and plenty of water.[8] Remove contaminated
clothing.[2]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[2]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[1]

Application Notes and Experimental Protocols

Pentadecanenitrile is a versatile intermediate in organic synthesis. It can be used as a
precursor for the synthesis of primary amines, ketones, and carboxylic acids, which are
valuable functional groups in drug discovery and development. The following are representative
protocols for these transformations.

Note: These protocols are based on general procedures for aliphatic nitriles and may require
optimization for Pentadecanenitrile. All reactions should be carried out in a well-ventilated
fume hood with appropriate personal protective equipment.

Protocol 1: Reduction of Pentadecanenitrile to
Pentadecylamine

This protocol describes the reduction of the nitrile group to a primary amine using lithium
aluminum hydride (LiAIHa4).

Materials:
o Pentadecanenitrile

e Lithium aluminum hydride (LiAlH4)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

1 M Sulfuric acid (Hz2S0a4)

1 M Sodium hydroxide (NaOH)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

In the flask, suspend LiAlHa (1.5 equivalents) in anhydrous diethyl ether or THF.

Dissolve Pentadecanenitrile (1 equivalent) in anhydrous diethyl ether or THF and add it to
the dropping funnel.

Add the Pentadecanenitrile solution dropwise to the stirred LiAlH4 suspension at a rate that
maintains a gentle reflux.

After the addition is complete, heat the reaction mixture to reflux for 4-6 hours, or until the
reaction is complete (monitor by TLC or GC-MS).

Cool the reaction mixture to 0 °C in an ice bath.

Carefully quench the excess LiAlH4 by the dropwise addition of water, followed by 15%
agueous NaOH, and then more water (Fieser workup).
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Filter the resulting aluminum salts and wash the filter cake with diethyl ether or THF.
Combine the filtrate and the washings, and wash with brine.

Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure to obtain the crude Pentadecylamine.

The product can be further purified by distillation or chromatography if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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